Cas no 1357947-16-0 (8-(Trifluoromethyl)isoquinolin-1-amine)

• Product Name: 8-(Trifluoromethyl)isoquinolin-1-amine
• CAS No: 1357947-16-0
• MF: C₁₀H₇F₃N₂
• MW: 212.171192407608
• CID: 5042289
• Update Time: 2023-08-24

8-(Trifluoromethyl)isoquinolin-1-amine Chemical and Physical Properties

Names and Identifiers

• 8-(Trifluoromethyl)isoquinolin-1-amine

• Inchi： 1S/C10H7F3N2/c11-10(12,13)7-3-1-2-6-4-5-15-9(14)8(6)7/h1-5H,(H2,14,15)
• InChI Key： LCEUCZCQZYUARF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C2C=CN=C(C=12)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 229
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9